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Compound of Interest

Compound Name: 5-Phenyl-4E-pentenol

Cat. No.: B7852498

An In-depth Technical Guide to the Physical and Chemical Properties of 5-Phenyl-4E-pentenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Phenyl-4E-pentenol, with the CAS number 13159-16-5, is a chemical compound of interest
in various research and development applications.[1][2] Notably, it serves as a product of the
peroxidase-catalyzed reduction of PPHP and is utilized as a fluorescent dye.[3][4] Its properties
make it valuable for determining the kinetic characteristics of both heme-containing and non-
heme peroxidases and for assessing the capacity of oxidative compounds to act as substrates
for peroxidase reduction.[3][4] This guide provides a comprehensive overview of its physical
and chemical properties, experimental protocols, and relevant applications.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 5-Phenyl-4E-pentenol are
summarized in the table below, providing a clear reference for laboratory and research settings.
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Property

Value

Molecular Formula

C11H140[1][2][5]6][7]

Molecular Weight 162.232 g/mol [1][2][6]
CAS Number 13159-16-5[1][2][5][6][7]
Boiling Point 279.3°C at 760 mmHg[1][7]
Density 1.008 g/cm3[1][7]

Flash Point 122.5°C[1][7]

Vapor Pressure

0.00193 mmHg at 25°C[1][7]

LogP 2.47230[1]
Hydrogen Bond Donor Count 11]
Hydrogen Bond Acceptor Count 1[1]
Rotatable Bond Count 4[1]

Exact Mass

162.104465066[1]

Complexity

123[1]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 5-Phenyl-4E-pentenol are crucial for

its application in research.

Synthesis Protocols

Several synthetic routes for 5-Phenyl-4E-pentenol have been reported. Below are two

common methods:

¢ Reduction of (4E)-5-phenyl-4-pentenoic acid:

o Reagent: Lithium aluminium tetrahydride (LiIAIH4).

o Solvent: Tetrahydrofuran (THF).
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o Procedure: The reaction is conducted under an inert atmosphere. (4E)-5-phenyl-4-
pentenoic acid is dissolved in THF, and LiAIH4 is slowly added. The mixture is stirred until
the reaction is complete.

o Yield: This method has a reported reference yield of 100.0%.[1]

e Reduction of (E)-ethyl 5-phenylpent-4-enoate:

[¢]

Reagent: Diisobutylaluminium hydride (DIBAL-H).

[e]

Solvent: Tetrahydrofuran (THF) and dichloromethane.

Procedure: The reaction is carried out at -78°C for 4 hours. (E)-ethyl 5-phenylpent-4-

o

enoate is dissolved in the solvent mixture, and DIBAL-H is added dropwise.

o

Yield: A reference yield of 100.0% has been reported for this protocol.[1]

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)

5-Phenyl-4E-pentenol can be quantified using isocratic reverse-phase HPLC with UV
detection.[3][4]

Sample Preparation: The compound can be rapidly isolated using solid-phase extraction.[3]

[4]

Method: Isocratic reversed-phase high-performance liquid chromatography.[3][4]

Detection: UV detection.[3][4]

Application: This method is used as a reference standard for the HPLC analysis of
peroxidase assays.[1]

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships involving
5-Phenyl-4E-pentenol.
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Method 2: Reduction of Ester

(E)-ethyl 5-phenylpent-4-enoate Reduction

Diisobutylaluminium hydride
in THF/DCM @ -78°C

5-Phenyl-4E-pentenol

Method 1: Reduction of Carboxylic Acid

Reduction

(4E)-5-phenyl-4-pentenoic acid

in Tetrahydrofuran

Lithium aluminium tetrahydride

5-Phenyl-4E-pentenol

Click to download full resolution via product page

Caption: Synthesis workflows for 5-Phenyl-4E-pentenol.
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Caption: Application of 5-Phenyl-4E-pentenol in peroxidase assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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